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Compound Focus: Isolicoflavonol

CAS No.: 94805-83-1

Cat. No.: S1527654

Get Quote

Here is a summary of the fundamental data for working with Isolicoflavonol in a laboratory setting.

Property Details

CAS Number 94805-83-1 [1] [2] [3]

Molecular Formula C₂₀H₁₈O₆ [1] [3] [4]

Molecular Weight 354.35-354.36 g/mol [1] [3] [4]

Solubility in DMSO 100 mg/mL (282.21 mM) [1]

Physical Description Light yellow to green yellow solid; yellow powder [1] [3]

Purity ≥98% [1] [3] [4]

Storage (Powder) -20°C for 3 years, 4°C for 2 years. Protect from light. [1]

Storage (Solution) -80°C for 6 months, -20°C for 1 month [1]
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For your experimental workflows, you can prepare stock solutions and in vivo formulations as follows.

Stock Solution in DMSO

Isolicoflavonol is highly soluble in DMSO, allowing for concentrated stock solutions [1]. Standard

concentrations can be prepared as shown in the table below.

Mass Concentration Volume of DMSO

1 mg 10 mM 0.282 mL [1]

5 mg 10 mM 1.411 mL [1]

10 mg 10 mM 2.822 mL [1]

5 mg 5 mM 2.822 mL [3]

10 mg 5 mM 5.644 mL [3]

Aliquot and Store: It is recommended to aliquot the stock solution into tightly sealed vials and store

them at -20°C to minimize freeze-thaw cycles and extend solution stability [1] [3].
Handling: After transport, the powder may adhere to the vial's cap. Gently shake the vial to ensure

the compound falls to the bottom to avoid loss or contamination [3].

In Vivo Formulation Guidelines

While DMSO is excellent for in vitro stock solutions, administering it in vivo requires dilution with

appropriate vehicles to ensure tolerability [1]. Below are some recommended formulations.

Formulation Purpose Recommended Composition

Injection (General) DMSO : Tween 80 : Saline = 10 : 5 : 85 [1]

Injection (Alternative) DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45 [1]
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Formulation Purpose Recommended Composition

Oral Administration Suspend in 0.5% Carboxymethylcellulose Sodium (CMC-Na) [1]

Experimental Design & Practical Notes

DMSO Tolerance in Assays: When adding DMSO stock solutions to cell-based assays, keep the

final DMSO concentration low (typically below 0.1-0.5%) to avoid cytotoxicity. DMSO can affect cell
line growth and viability, with high concentrations being inhibitory or toxic [5].

Biological Relevance: Isolicoflavonol is a notable compound for its potent, reversible, and mixed
inhibition of human carboxylesterase 2A (hCES2A), with a Ki value of less than 1.0 μM [1] [2].

Recent research also highlights its potential as a skin protectant against UVB-induced photodamage
by reducing ROS production, NLRP3 inflammasome activation, and mitochondrial dysfunction [6].

Workflow for In Vitro Assay

The following diagram outlines a general workflow for setting up an in vitro assay using Isolicoflavonol.
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Prepare Isolicoflavonol Stock

Weigh compound
(Purity ≥98%)

Dissolve in DMSO
(100 mg/mL, 282.21 mM)

Aliquot and store at -20°C
(Protect from light)

Prepare Assay Working Solution

Dilute stock in cell culture media
(Keep final DMSO <0.5%)

Proceed with biological assay
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s1527654?utm_src=pdf-body-img
https://www.smolecule.com/products/s1527654?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1527654?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. | Phenols | 94805-83-1 | Invivochem Isolicoflavonol [invivochem.com]

2. CAS#: 94805-83-1 Isolicoflavonol [chemicalbook.com]

3. | CAS:94805-83-1 | Manufacturer ChemFaces Isolicoflavonol [chemfaces.com]

4. supplier | CAS No :94805-83-1 | AOBIOUS Isolicoflavonol [aobious.com]

5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

6. alleviates UVB-induced photodamage via... - Peeref Isolicoflavonol [peeref.com]

To cite this document: Smolecule. [Isolicoflavonol & DMSO: Key Information for Assays]. Smolecule,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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